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Compound of Interest

Compound Name: 2-Morpholinoethanol

Cat. No.: B138140

Application Notes and Protocols for 2-
Morpholinoethanol

Introduction

2-Morpholinoethanol (also known as 4-(2-Hydroxyethyl)morpholine, CAS No. 622-40-2) is a
versatile organic compound widely utilized across various scientific and industrial sectors.[1][2]
Its unique structure, which combines a morpholine ring with an ethanol group, confers a range
of useful chemical properties.[3] It is a colorless to pale yellow viscous liquid that is miscible
with water and common organic solvents.[1][2] In research and drug development, 2-
Morpholinoethanol serves as a critical pharmaceutical intermediate for the synthesis of Active
Pharmaceutical Ingredients (APIs), a buffering agent in biological assays, and a building block
for creating novel chemical entities.[1][4] These application notes provide detailed protocols for
its synthesis and its use as a pH buffer.

Physicochemical Properties of 2-Morpholinoethanol

A summary of the key physical and chemical properties of 2-Morpholinoethanol is presented
below. This data is essential for its proper handling, storage, and application in experimental
setups.
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Property Value References
Molecular Formula CeH13NO:2 [31[5][6]
Molecular Weight 131.17 g/mol [31[5]
Appearance Colorless to pale yellow liquid [11[2][5]
Boiling Point 227 °C (at 757 mmHgQ) [7]

Density 1.083 g/mL (at 25 °C) [7]
Refractive Index n20/D 1.476 [7]

pH 10.7 (100g/l, H20, 20°C) [1]

pKa (Predicted) 14.88 + 0.10 [1]

Purity Available Up to 99.8% [2]

Application Note 1: Synthesis of 2-

Morpholinoethanol via Alkylation

2-Morpholinoethanol is typically synthesized through the alkylation of morpholine.[1] One

common and effective method involves the reaction of morpholine with 2-bromoethanol in the

presence of a base, such as potassium carbonate (K2CO3).[1] This protocol details an

experimental setup for this synthesis.

Experimental Protocol: Synthesis from Morpholine and

2-Bromoethanol

This protocol describes the synthesis of 2-Morpholinoethanol with a reported yield of 83%.[1]

1. Materials and Equipment:
e 500 mL round-bottomed flask
o Reflux condenser

e Heating mantle with magnetic stirrer

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Morpholinoethanol
https://pdf.marketpublishers.com/trade_cas/hydroxyethyl_morpholine_622-40-2_market_research_report.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=622-40-2
https://pubchem.ncbi.nlm.nih.gov/compound/2-Morpholinoethanol
https://pdf.marketpublishers.com/trade_cas/hydroxyethyl_morpholine_622-40-2_market_research_report.pdf
https://www.guidechem.com/encyclopedia/2-morpholinoethanol-dic6003.html
https://hnsincere.com/product/2-morpholinoethanol-4-2-hydroxyethylmorpholine/
https://pdf.marketpublishers.com/trade_cas/hydroxyethyl_morpholine_622-40-2_market_research_report.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/h28203
https://www.sigmaaldrich.com/US/en/product/aldrich/h28203
https://www.sigmaaldrich.com/US/en/product/aldrich/h28203
https://www.guidechem.com/encyclopedia/2-morpholinoethanol-dic6003.html
https://www.guidechem.com/encyclopedia/2-morpholinoethanol-dic6003.html
https://hnsincere.com/product/2-morpholinoethanol-4-2-hydroxyethylmorpholine/
https://www.benchchem.com/product/b138140?utm_src=pdf-body
https://www.benchchem.com/product/b138140?utm_src=pdf-body
https://www.benchchem.com/product/b138140?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-morpholinoethanol-dic6003.html
https://www.guidechem.com/encyclopedia/2-morpholinoethanol-dic6003.html
https://www.benchchem.com/product/b138140?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-morpholinoethanol-dic6003.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Filtration apparatus (e.g., Buchner funnel)

Rotary evaporator

Reagents: 2-bromoethanol, morpholine, potassium carbonate (K2COs), acetonitrile (CH3zCN)
. Procedure:

To a 500 mL round-bottomed flask, add 2-bromoethanol (27.9 g, 223 mmol), morpholine (40
g, 459 mmol), potassium carbonate (48.4 g, 350 mmol), and acetonitrile (30 mL).[1]

Assemble the flask with a reflux condenser and place it in a heating mantle on a magnetic
stirrer.

Heat the reaction mixture to reflux and maintain for 3 hours with continuous stirring.[1]
Monitor the reaction completion (e.g., using Thin Layer Chromatography, TLC).

Once the reaction is complete, cool the mixture to room temperature.[1]

Filter the cooled mixture to remove the solid potassium carbonate and other salts.

Concentrate the filtrate in vacuo using a rotary evaporator to remove the acetonitrile solvent.

[1]

The resulting crude product is 2-Morpholinoethanol, obtained as a yellow solid (24.40 g,
83% yield), which can be used in subsequent steps without further purification.[1]

Quantitative Data for Synthesis
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Reactant/Prod Molar Mass (

Amount (g) Moles (mmol) Molar Eq.

uct g/mol )
2-Bromoethanol 124.96 27.9 223 1.0
Morpholine 87.12 40.0 459 2.06
Potassium

138.21 48.4 350 1.57
Carbonate
Product (2-
Morpholinoethan  131.17 24.40 186 Yield: 83%

ol)

Diagram: Synthesis Workflow
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Caption: Workflow for the synthesis of 2-Morpholinoethanol.
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Application Note 2: Use of 2-Morpholinoethanol as a
pH Buffer

Due to its amine group, 2-Morpholinoethanol and its derivatives can act as buffers, which are
crucial for maintaining a stable pH in many biological and biochemical experiments.[8][9] The
stability of pH is essential for enzyme activity, protein structure, and cell viability.[10][11] While
not a "Good's buffer" in the classical sense, its morpholine structure is a feature of several
common buffers like MES and MOPS.[8]

Experimental Protocol: Preparation of a 2-
Morpholinoethanol Buffer

This protocol provides a general method for preparing a buffer solution using 2-
Morpholinoethanol. The final pH should be adjusted for the specific experimental
requirements.

1. Materials and Equipment:

o Beaker or volumetric flask

o Magnetic stirrer and stir bar

o Calibrated pH meter

o Deionized water

e 2-Morpholinoethanol

e Hydrochloric acid (HCI) or Sodium Hydroxide (NaOH) for pH adjustment (e.g., 1M solutions)
2. Procedure:

» Determine the desired buffer concentration (e.g., 50 mM) and volume (e.g., 1 L).

o Calculate the required mass of 2-Morpholinoethanol: Mass (g) = Concentration (mol/L) x
Volume (L) x Molar Mass ( g/mol ) Example: 0.050 mol/L x 1 L x 131.17 g/mol = 6.56 g
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» Add approximately 80% of the final volume of deionized water to a beaker.

» Place the beaker on a magnetic stirrer and add the calculated mass of 2-
Morpholinoethanol. Stir until fully dissolved.

e Immerse the calibrated pH meter electrode into the solution.

» Slowly titrate the solution with 1M HCI to lower the pH to the desired value. Given its basic
nature (pH of 10.7 in a 100 g/L solution), an acid will be required for most biological
applications (pH 7-8).[1] Add the acid dropwise while monitoring the pH.

¢ Once the target pH is reached, transfer the solution to a volumetric flask.
o Add deionized water to reach the final desired volume and mix thoroughly.

» Store the buffer solution at 4°C. Note that the pH of some buffers can be temperature-
dependent.[12]

Diagram: Buffer Preparation Workflow "dot

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b138140?utm_src=pdf-body
https://www.benchchem.com/product/b138140?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-morpholinoethanol-dic6003.html
https://www.itwreagents.com/united-states/en/home-rw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Use of 2-Morpholinoethanol in prodrug synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Experimental setup for reactions involving 2-
Morpholinoethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138140#experimental-setup-for-reactions-involving-
2-morpholinoethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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